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Compound of Interest

Compound Name: AGN 194310

Cat. No.: B1665646

For Researchers, Scientists, and Drug Development Professionals

Introduction

AGN 194310 is a potent and selective pan-antagonist of retinoic acid receptors (RARS),
exhibiting high affinity for RARa, RARB, and RARYy.[1] Its ability to inhibit RAR-mediated gene
transcription makes it a valuable tool in studying cellular processes such as proliferation,
differentiation, and apoptosis, particularly in the context of cancer research.[2][3][4] Proper
preparation of a stock solution is the first critical step for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for AGN 194310
due to its high solubilizing capacity for this compound.[1][5] These application notes provide a
detailed protocol for the preparation, storage, and handling of AGN 194310 stock solutions in
DMSO.

Quantitative Data Summary

For ease of reference, the key quantitative data for AGN 194310 are summarized in the table
below.
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Property Value
Molecular Weight 424.55 g/mol [6][5]
Chemical Formula C2sH24025[6][5]

o =>16.8 mg/mL[5]; 50 mg/mL (with warming and
Solubility in DMSO o
sonication)[1]

Binding Affinity (Kd) RARa: 3 nM, RAR: 2 nM, RARYy: 5 nM[1][7]
Typical Working Conc. 10 nM - 1 uM (in cell-based assays)[5]
Storage (Powder) -20°C for up to 3 years[1]

-20°C for up to 1 year, or -80°C for up to 2
Storage (DMSO Stock)
years[1]

Experimental Protocol: Preparation of a 10 mM AGN
194310 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AGN 194310 in DMSO.
This concentration is a common starting point for subsequent dilutions to achieve desired
working concentrations for various experimental assays.

Materials:

AGN 194310 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile, filtered pipette tips

o \ortex mixer

o Water bath or heating block (optional, set to 37°C)

 Ultrasonic bath (optional)
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Procedure:
e Pre-weighing and Calculation:

o Accurately weigh the desired amount of AGN 194310 powder. For example, to prepare 1
mL of a 10 mM stock solution, you will need 4.2455 mg of AGN 194310 (Molecular Weight
= 424.55 g/mol ).

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o (0.001 L) x (0.01 mol/L) x (424.55 g/mol ) = 0.0042455 g = 4.2455 mg
 Dissolution in DMSO:
o Add the calculated volume of DMSO to the vial containing the AGN 194310 powder.
o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.
 Aiding Solubilization (if necessary):

o If the compound does not fully dissolve, you can warm the solution at 37°C for 10 minutes.

[5]

o Alternatively, or in combination with warming, sonicate the solution in an ultrasonic bath for
a short period.[5]

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C, protected from light.[1][5]
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Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of AGN 194310 and the
experimental workflow for preparing the stock solution.

Nucleus

Co-repressor Retinoic Acid Inhibition _ | Target Gene
Complex Response Element (RARE) “7| Transcription

A
Pharmacological Intervention

Antagonizes
AGN 194310

Click to download full resolution via product page

Caption: Mechanism of action of AGN 194310 as a pan-RAR antagonist.
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Caption: Experimental workflow for preparing AGN 194310 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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